Cas no 1855713-84-6 (1-[(2-Chlorothiophen-3-yl)amino]-3-fluoropropan-2-ol)

• Product Name: 1-[(2-Chlorothiophen-3-yl)amino]-3-fluoropropan-2-ol
• CAS No: 1855713-84-6
• MF: C₇H₉ClFNOS
• MW: 209.66886305809
• CID: 5739326
• PubChem ID: 130932594
• Update Time: 2025-06-08

1-[(2-Chlorothiophen-3-yl)amino]-3-fluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-[(2-Chlorothiophen-3-yl)amino]-3-fluoropropan-2-ol
• 1855713-84-6
• EN300-1647806
• 2-Propanol, 1-[(2-chloro-3-thienyl)amino]-3-fluoro-

• Inchi： 1S/C7H9ClFNOS/c8-7-6(1-2-12-7)10-4-5(11)3-9/h1-2,5,10-11H,3-4H2
• InChI Key： GSEVIEMFLKLJHP-UHFFFAOYSA-N
• SMILES： C(NC1C=CSC=1Cl)C(O)CF

Computed Properties

• Exact Mass: 209.0077409g/mol
• Monoisotopic Mass: 209.0077409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 60.5Ų

Experimental Properties

• Density: 1.429±0.06 g/cm3(Predicted)
• Boiling Point: 357.2±42.0 °C(Predicted)
• pka: 13.35±0.20(Predicted)

Additional information on 1-[(2-Chlorothiophen-3-yl)amino]-3-fluoropropan-2-ol

Introduction to 1-[(2-Chlorothiophen-3-yl)amino]-3-fluoropropan-2-ol (CAS No. 1855713-84-6)

1-[(2-Chlorothiophen-3-yl)amino]-3-fluoropropan-2-ol is a specialized organic compound with significant applications in the field of pharmaceutical research and chemical synthesis. This compound, identified by its Chemical Abstracts Service (CAS) number 1855713-84-6, has garnered attention due to its unique structural features and potential biological activities. The molecule incorporates a chlorothiophene moiety linked to an amino group, with a fluorinated propanol side chain, making it a versatile intermediate for drug discovery and material science.

The chlorothiophen-3-yl part of the name highlights the presence of a thiophene ring substituted with a chlorine atom at the 2-position and an amino group at the 3-position. This arrangement confers specific electronic and steric properties to the molecule, which are highly valuable in medicinal chemistry. The fluoropropan-2-ol component introduces a fluorine atom into the molecular framework, a common strategy in drug design to enhance metabolic stability, binding affinity, and overall pharmacological efficacy.

Recent advancements in synthetic chemistry have enabled more efficient routes to produce this compound, making it more accessible for research purposes. The synthesis typically involves multi-step reactions, including nucleophilic substitution, condensation, and functional group transformations. These processes highlight the compound's utility as a building block for more complex molecules.

In the realm of pharmaceutical research, 1-[(2-Chlorothiophen-3-yl)amino]-3-fluoropropan-2-ol has been explored for its potential as an intermediate in the development of novel therapeutic agents. Studies have suggested that derivatives of this compound may exhibit properties relevant to neurological disorders, anti-inflammatory responses, and anticancer mechanisms. The combination of the chlorothiophene scaffold with the fluoropropanol moiety creates a scaffold that can be modified to target specific biological pathways.

One particularly intriguing aspect of this compound is its interaction with biological targets. The electron-withdrawing nature of the chlorine atom and the fluorine substituent can modulate the reactivity and binding affinity of the molecule. This has led researchers to investigate its potential as a kinase inhibitor or as a modulator of G-protein coupled receptors (GPCRs). The amino group also provides opportunities for further derivatization, allowing chemists to fine-tune the pharmacokinetic properties of analogs.

The growing interest in fluorinated compounds stems from their ability to improve drug-like properties such as lipophilicity, solubility, and bioavailability. The presence of a fluorine atom in particular has been shown to enhance metabolic resistance, prolonging the half-life of drugs in vivo. This makes 1-[(2-Chlorothiophen-3-yl)amino]-3-fluoropropan-2-ol an attractive candidate for further development.

From a material science perspective, this compound has also shown promise in applications beyond pharmaceuticals. Its unique structural features make it suitable for use in organic electronics, where it could serve as a precursor for conductive polymers or liquid crystal materials. The interplay between electronic and steric effects inherent in its design allows for tailored properties that are difficult to achieve with simpler molecules.

The synthesis and characterization of this compound have been refined through modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into its molecular structure and purity, ensuring that researchers can proceed with confidence in their experiments. High-resolution NMR data, for instance, confirms the connectivity of atoms and elucidates any potential isomeric forms.

Ongoing research continues to uncover new applications for 1-[(2-Chlorothiophen-3-yl)amino]-3-fluoropropan-2-ol. Collaborative efforts between synthetic chemists and biologists are exploring its role in next-generation drug candidates. By leveraging computational modeling and high-throughput screening techniques, scientists are identifying promising derivatives that could address unmet medical needs.

The compound's versatility is further underscored by its compatibility with various functionalization strategies. Researchers can introduce additional modifications at strategic positions along its backbone to create libraries of compounds for screening purposes. This approach accelerates the discovery process by allowing rapid testing of multiple structural variations.

In conclusion, 1-[(2-Chlorothiophen-3-yl)amino]-3-fluoropropan-2-ol (CAS No. 1855713-84-6) represents a significant advancement in both pharmaceutical and materials science applications. Its unique structural composition offers numerous opportunities for innovation, making it a valuable asset in modern chemical research. As methodologies for synthesis and characterization continue to evolve, expect this compound to play an increasingly pivotal role in developing next-generation therapeutics and functional materials.